Cas no 954636-28-3 (3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-(2-methoxyphenyl)urea)

• Product Name: 3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-(2-methoxyphenyl)urea
• CAS No: 954636-28-3
• MF: C₂₁H₂₅N₃O₄
• MW: 383.440905332565
• CID: 5914684
• PubChem ID: 16920028
• Update Time: 2025-05-20

3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-(2-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 954636-28-3
• SR-01000912298
• 3-{[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}-1-(2-methoxyphenyl)urea
• SR-01000912298-1
• F2372-0119
• 1-[[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]-3-(2-methoxyphenyl)urea
• 1-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)-3-(2-methoxyphenyl)urea
• AKOS024643995
• 3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-(2-methoxyphenyl)urea

• Inchi： 1S/C21H25N3O4/c1-3-28-17-10-8-16(9-11-17)24-14-15(12-20(24)25)13-22-21(26)23-18-6-4-5-7-19(18)27-2/h4-11,15H,3,12-14H2,1-2H3,(H2,22,23,26)
• InChI Key： APDLBPJSAHZBLN-UHFFFAOYSA-N
• SMILES： N(CC1CC(=O)N(C2=CC=C(OCC)C=C2)C1)C(NC1=CC=CC=C1OC)=O

Computed Properties

• Exact Mass: 383.18450629g/mol
• Monoisotopic Mass: 383.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 79.9Ų

Additional information on 3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-(2-methoxyphenyl)urea

Introduction to Compound with CAS No. 954636-28-3 and Product Name: 3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-(2-methoxyphenyl)urea

Compound with the CAS number 954636-28-3 and the product name 3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-(2-methoxyphenyl)urea represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure, characterized by a pyrrolidinone core and urea functional group, positions it as a promising candidate for further investigation in drug discovery and development.

The pyrrolidinone ring in this compound is a key pharmacophore that contributes to its biological activity. Pyrrolidinone derivatives have been extensively studied for their role in modulating various biological pathways, including enzyme inhibition and receptor binding. The presence of the 4-ethoxyphenyl and 2-methoxyphenyl substituents further enhances the compound's potential by introducing hydrophobic interactions and electronic effects that can influence its binding affinity and selectivity.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of such compounds. Molecular docking studies have been instrumental in understanding how this compound interacts with target proteins. The urea functional group, in particular, has been shown to be a versatile moiety in drug design, capable of forming hydrogen bonds with polar residues in protein active sites. This interaction can be critical for achieving high binding affinity and specificity.

Moreover, the synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in pharmaceutical chemistry. The multi-step synthesis pathway includes key steps such as condensation, cyclization, and functional group modifications. Each step must be meticulously controlled to ensure high yield and purity, which are essential for subsequent biological testing.

In the context of current research, this compound has been explored for its potential in treating various diseases. For instance, studies have suggested that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses. The pyrrolidinone core has been identified as a critical region for interacting with these enzymes, while the urea group provides additional binding interactions. This dual interaction mechanism makes the compound a compelling candidate for further development.

Additionally, the 4-ethoxyphenyl and 2-methoxyphenyl substituents have been found to modulate the electronic properties of the molecule, influencing its pharmacokinetic profile. These substituents can affect solubility, permeability, and metabolic stability, all of which are crucial factors in determining a drug's efficacy and safety. By optimizing these substituents, researchers can fine-tune the compound's properties to enhance its therapeutic potential.

Preclinical studies have begun to unravel the mechanisms of action of this compound. Initial findings suggest that it may exert its effects by inhibiting key signaling pathways involved in disease progression. The precise target identification is still under investigation but preliminary data indicate promising results for conditions such as cancer and neurodegenerative disorders.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. This compound exemplifies how structural modifications can lead to significant improvements in drug candidates. By leveraging cutting-edge synthetic techniques and computational tools, researchers can accelerate the discovery process and bring new treatments to patients more efficiently.

The future prospects for this compound are exciting, with ongoing research aimed at optimizing its chemical structure for improved efficacy and reduced side effects. Novel synthetic strategies are being explored to enhance yield and scalability, ensuring that promising candidates like this one can move efficiently into clinical trials.

In conclusion, compound with CAS No. 954636-28-3 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The presence of a pyrrolidinone core, urea functional group, and specific aromatic substituents positions it as a promising candidate for further investigation. With continued research and development, this compound holds great promise for addressing unmet medical needs.